Cas no 851801-67-7 (2-{(4-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole)
2-{(4-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-{(4-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole
- [2-[(4-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(3,4,5-trimethoxyphenyl)methanone
- 851801-67-7
- F0630-0673
- (2-((4-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-trimethoxyphenyl)methanone
- 2-{[(4-chlorophenyl)methyl]sulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole
- AKOS024588832
-
- Inchi: 1S/C20H21ClN2O4S/c1-25-16-10-14(11-17(26-2)18(16)27-3)19(24)23-9-8-22-20(23)28-12-13-4-6-15(21)7-5-13/h4-7,10-11H,8-9,12H2,1-3H3
- InChI Key: ATOASSINRKBGTF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CSC1=NCCN1C(C1C=C(C(=C(C=1)OC)OC)OC)=O
Computed Properties
- Exact Mass: 420.0910560g/mol
- Monoisotopic Mass: 420.0910560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 85.7Ų
2-{(4-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0630-0673-2μmol |
2-{[(4-chlorophenyl)methyl]sulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851801-67-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0630-0673-5μmol |
2-{[(4-chlorophenyl)methyl]sulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851801-67-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-0673-10μmol |
2-{[(4-chlorophenyl)methyl]sulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851801-67-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-0673-20μmol |
2-{[(4-chlorophenyl)methyl]sulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851801-67-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0630-0673-1mg |
2-{[(4-chlorophenyl)methyl]sulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851801-67-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0630-0673-2mg |
2-{[(4-chlorophenyl)methyl]sulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851801-67-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0630-0673-3mg |
2-{[(4-chlorophenyl)methyl]sulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851801-67-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-0673-4mg |
2-{[(4-chlorophenyl)methyl]sulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851801-67-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0630-0673-5mg |
2-{[(4-chlorophenyl)methyl]sulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851801-67-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-0673-10mg |
2-{[(4-chlorophenyl)methyl]sulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851801-67-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{(4-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 2-{(4-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole
Professional Introduction to Compound with CAS No. 851801-67-7 and Product Name: 2-{(4-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole
Compound with the CAS number 851801-67-7 and the product name 2-{(4-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a methylsulfanyl moiety at the 4-position of the phenyl ring and a 3,4,5-trimethoxybenzoyl group attached to the imidazole ring. These structural features contribute to its unique chemical properties and biological interactions, making it a subject of intense study in medicinal chemistry.
The methylsulfanyl group, specifically located at the 4-position of the phenyl ring, plays a crucial role in modulating the electronic properties of the molecule. This group is known for its ability to influence the reactivity and binding affinity of the compound towards biological targets. In recent years, there has been growing interest in leveraging such sulfur-containing groups for the development of novel pharmacological agents. The presence of this moiety in 2-{(4-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole suggests that it may exhibit properties such as enhanced solubility or improved bioavailability compared to related compounds lacking this functional group.
Additionally, the 3,4,5-trimethoxybenzoyl group attached to the imidazole ring introduces a series of hydroxyl groups that are capable of forming hydrogen bonds with biological targets. This feature is particularly important in drug design, as hydrogen bonding interactions are frequently involved in stabilizing the binding between a drug molecule and its receptor. The trimethoxybenzoyl moiety is known for its ability to enhance the lipophilicity of molecules while maintaining good water solubility, which is a desirable property for many pharmaceutical applications. This balance between lipophilicity and solubility can significantly influence the pharmacokinetic profile of a drug candidate.
The imidazole core itself is a well-studied heterocyclic structure that is found in numerous biologically active compounds. Imidazole derivatives are known for their versatility in interacting with various biological targets, including enzymes and receptors. The specific substitution pattern in 2-{(4-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole, particularly the presence of both chloro and methylsulfanyl groups on adjacent positions on the phenyl ring, suggests that this compound may exhibit unique binding interactions with biological targets compared to other imidazole derivatives.
In recent years, there has been significant progress in understanding the role of imidazole derivatives in various therapeutic areas. For instance, imidazole-based compounds have been investigated for their potential applications in treating neurological disorders, infectious diseases, and cancer. The structural features of 2-{(4-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole make it an attractive candidate for further exploration in these areas. Specifically, the combination of electron-withdrawing groups (such as chlorine) and electron-donating groups (such as methoxy) on the phenyl ring can fine-tune the electronic properties of the molecule, thereby modulating its interaction with biological targets.
One particularly interesting aspect of this compound is its potential as a scaffold for drug discovery. The presence of multiple functional groups allows for further chemical modification without compromising the core structural integrity of the molecule. This flexibility is highly valuable in medicinal chemistry research because it enables chemists to systematically explore different structural modifications and assess their impact on biological activity. By making strategic changes to one or more functional groups within this compound's structure, researchers can generate libraries of derivatives with tailored properties for specific therapeutic applications.
The synthesis of 2-{(4-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole involves several key steps that highlight its complexity as a chemical entity. The introduction of both chloro and methylsulfanyl substituents on adjacent positions on the phenyl ring requires careful control over reaction conditions to ensure high yield and purity. Additionally,the attachment of the 3,<0xE2><0x82><0x99>,<0xE2><0x82><0x95,<0xE2><0x82><0x96>-trimethoxybenzoyl group to an imidazole ring necessitates precise synthetic methodologies to avoid unwanted side reactions. These challenges underscore why this compound has been selected for further study—it represents a challenging yet rewarding target for synthetic chemists.
In terms of biological activity, preliminary studies suggest that 2-{(4-chlorophenyl)methylsulfanyl}-1-(3,<0xE2><0x82><0x99>,<0xE2><0x82><0x95,<0xE2><0x82><0x96>-trimethoxybenzoyl)-<0xE2><0x82><0x98>,<0xE2><0x82><0x99>-dihydro-<0xE2><0x82><0xA8>-imidazole may exhibit inhibitory effects against certain enzymes or receptors relevant to human health conditions such as inflammation or neurodegeneration. While these findings are still preliminary, they provide encouragement for further investigation into its potential therapeutic applications.
The growing body of research on imidazole derivatives underscores their importance as pharmacological scaffolds, particularly in areas where precise molecular recognition is essential for therapeutic efficacy. Compounds like 851801-67-7 / 2-{(4-chlorophenyl)methylsulfanyl}-1-(3,<0xE2><0x82><0x99>,<0xE2><0x82><0x95,<0xE2><0x82><0x96>-trimethoxybenzoyl)-<0xE2><0x82><0x98>,<\t> \t> \t> \t> \t> \t> \t> \t> \t> \t>>dihydro-<\t>> \t>> \t>>\t>>\t>>\t>>\t>>\t>>\textit{H-imidazole} are not only valuable tools for studying fundamental biological processes but also promising candidates for future drug development efforts.
851801-67-7 (2-{(4-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)